Cas no 22038-57-9 (2-Butenoic acid, 2-chloro-, methyl ester, (E)-)

2-Butenoic acid, 2-chloro-, methyl ester, (E)- structure
22038-57-9 structure
Product Name:2-Butenoic acid, 2-chloro-, methyl ester, (E)-
CAS No:22038-57-9
MF:C5H7ClO2
MW:134.560880899429
CID:1406808
PubChem ID:529728
Update Time:2025-04-20

2-Butenoic acid, 2-chloro-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 2-chloro-, methyl ester, (E)-
    • methyl 2-chlorobut-2-enoate
    • 22038-57-9
    • DTXSID90336183
    • AGN-PC-02LN31
    • Inchi: 1S/C5H7ClO2/c1-3-4(6)5(7)8-2/h3H,1-2H3
    • InChI Key: NTMJDABWJARASG-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OC)=CC

Computed Properties

  • Exact Mass: 134.01351
  • Monoisotopic Mass: 134.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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